Cas no 7722-76-1 (Ammonium dihydrogen phosphate)

• Product Name: Ammonium dihydrogen phosphate
• CAS No: 7722-76-1
• MF: H₆NO₄P
• MW: 115.0257
• MDL: MFCD00003396
• CID: 47709
• PubChem ID: 24890720
• Update Time: 2025-11-25

Ammonium dihydrogen phosphate Chemical and Physical Properties

Names and Identifiers

• Ammonium dihydrogen phosphate
• Ammonium phosphate monobasic
• Ammonium dihydrogen orthophosphate
• Ammoniumphosphate-monobasic
• azanium,dihydrogen phosphate
• MONOAMMONIUM PHOSPHATE (MAP)
• AMMoniuM acid phosphate
• AMMoniuM biphosphate
• Ammonium dihydrogen phosphate ,Ammonium biphosphate ,Primary ammonium phosphate ,Ammonium acid phosphate ,mono-Ammonium phosphate
• AMMoniuM dihydrogen phosphate, Matrix Modifier Solution, Specpure
• MAP
• Monoammonium phosphate
• Mono-AMMoniuM phosphate
• PriMary aMMoniuM phosphate
• APM
• Ammonium phosphate
• Phosphoric acid, monoammonium salt
• Ammonium monophosphate
• Ammonium dihydrophosphate
• Ammonium dihydrogenphosphate
• Ammonium diacid phosphate
• Monoammonium dihydrogen phosphate
• Monoammonium orthophosphate
• Monoammonium acid phosphate
• Monobasic ammonium phosphate
• Ammonium monobasic phosphate
• Dihydrogen ammonium phosphate
• Ammonium phos
• Phosphoric Acid Ammonium Salt (1:1)

• MDL： MFCD00003396
• Inchi： 1S/H3N.H3O4P/c;1-5(2,3)4/h1H3;(H3,1,2,3,4)
• InChI Key： LFVGISIMTYGQHF-UHFFFAOYSA-N
• SMILES： [NH4+].OP([O-])(O)=O

Computed Properties

• Exact Mass: 115.00300
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 49.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 81.6

Experimental Properties

• Color/Form: Colorless transparent orthorhombic crystals
• Density: 1.803
• Melting Point: 190 °C (dec.) (lit.)
• PH: 3.8-4.4 (25℃, 50mg/mL in H2O)
• Solubility: H2O: 0.1 M at 20 °C, clear, colorless
• Water Partition Coefficient: 368 g/L (20 ºC)
• PSA: 90.81000
• LogP: -0.60470
• Merck: 14,543
• Solubility: 1g of product is dissolved in 2.5ml of water. Slightly soluble in ethanol, insoluble in acetone. The aqueous solution is acidic.
• Sensitiveness: Sensitive to humidity

Ammonium dihydrogen phosphate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338,P302+P352,P321,P405,P501
• Hazardous Material transportation number：UN3264
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• RTECS：TC6587000
• Hazardous Material Identification：
• TSCA：Yes
• Hazard Level：8
• Risk Phrases：R36/37/38
• Packing Group：III

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Non-metal oxoanionic compounds Non-metal phosphates
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Solvents and Organic Chemicals Organic Solvents

Additional information on Ammonium dihydrogen phosphate

Ammonium Dihydrogen Phosphate (CAS No. 7722-76-1): An Essential Compound in Chemical and Biological Applications

Ammonium dihydrogen phosphate (ADP), with the chemical formula NH₄H₂PO₄, is a versatile compound widely used in various scientific and industrial applications. This inorganic salt is an important component in fertilizers, food additives, and pharmaceuticals, as well as a key reagent in laboratory research. The compound's unique properties make it a valuable resource in both academic and industrial settings.

CAS No. 7722-76-1 is the Chemical Abstracts Service (CAS) registry number assigned to ammonium dihydrogen phosphate. This number serves as a unique identifier for the compound, facilitating its precise reference in scientific literature, databases, and regulatory documents. The CAS number ensures that researchers and industry professionals can accurately identify and track the compound across different sources.

Physical and Chemical Properties: Ammonium dihydrogen phosphate is a white crystalline solid that is highly soluble in water. It has a molar mass of 115.03 g/mol and a density of 1.80 g/cm³ at room temperature. The compound exhibits good thermal stability up to temperatures around 155°C, where it begins to decompose into ammonia gas and phosphoric acid. This thermal decomposition property is often utilized in various chemical processes.

Fertilizer Applications: One of the primary uses of ammonium dihydrogen phosphate is in the production of fertilizers. It serves as a source of both nitrogen and phosphorus, two essential nutrients for plant growth. When applied to soil, ADP helps improve crop yields by providing these critical elements in a readily available form. Recent studies have shown that the use of ADP in combination with other fertilizers can enhance soil fertility and reduce environmental impact by minimizing nutrient runoff.

Food Additives: In the food industry, ammonium dihydrogen phosphate is used as a leavening agent and pH regulator. It helps control the acidity of food products, ensuring consistent quality and taste. Additionally, ADP can be used to improve the texture and stability of baked goods by promoting proper leavening during the baking process.

Pharmaceutical Applications: In pharmaceuticals, ammonium dihydrogen phosphate is used as an excipient in various drug formulations. It serves as a buffer to maintain the pH stability of solutions and suspensions, ensuring that active pharmaceutical ingredients (APIs) remain effective throughout their shelf life. Recent research has also explored the use of ADP in controlled-release drug delivery systems, where its pH-regulating properties can help modulate the release rate of drugs over time.

Laboratory Reagents: In laboratory settings, ammonium dihydrogen phosphate is a common reagent used in analytical chemistry and biochemistry. It is often employed as a buffer solution for maintaining pH levels during experiments involving enzymes, proteins, and other biological molecules. ADP's ability to stabilize pH makes it an essential component in many biochemical assays and protocols.

Synthesis and Production: The synthesis of ammonium dihydrogen phosphate involves the reaction between phosphoric acid (H₃₄) and ammonia (NH₃). This reaction can be carried out under controlled conditions to produce high-purity ADP suitable for various applications. Industrial production methods typically involve large-scale reactors and purification processes to ensure consistent quality and safety standards.

Safety Considerations: While ammonium dihydrogen phosphate is generally considered safe for its intended uses, proper handling precautions should be followed to ensure worker safety and environmental protection. The compound should be stored in dry conditions to prevent moisture absorption, which can lead to clumping or degradation. Additionally, appropriate personal protective equipment (PPE) should be worn when handling ADP to avoid skin or eye contact.

Sustainability and Environmental Impact: strong>: The use of < strong >ammonium dihydrogen phosphate strong >in agriculture has been a topic of increasing interest due to its potential environmental impact. Recent studies have focused on optimizing fertilizer application methods to minimize nutrient runoff into water bodies, which can lead to eutrophication and other ecological issues. Sustainable practices such as precision agriculture and integrated nutrient management are being developed to enhance the efficiency of ADP use while reducing environmental risks. p > < p >< strong >Research Trends: strong >The scientific community continues to explore new applications for < strong >ammonium dihydrogen phosphate strong >across various fields. In materials science, ADP has shown promise as a precursor for synthesizing advanced phosphates with unique optical and electronic properties. In biotechnology, researchers are investigating the use of ADP in bioremediation processes to degrade environmental pollutants more effectively. p > < p >< strong >Conclusion: strong >Ammonium dihydrogen phosphate (CAS No . 7722-76-1) remains an essential compound with a wide range of applications in chemistry , biology , agriculture , food science , and pharmaceuticals . Its unique properties make it an invaluable resource for both research and industrial purposes . As new technologies continue to emerge , the importance of ADP is likely to grow , driving further innovation and development in multiple sectors . p > article > response >